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Compound of Interest

Compound Name: FFN102

Cat. No.: B560496 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the fluorescent false neurotransmitter (FFN)

FFN102 with other commonly used alternatives, including FFN511, FFN200, FFN246, and

ASP+. The information presented is supported by experimental data to aid in the selection of

the most appropriate tool for visualizing and quantifying monoaminergic neurotransmission.

Overview of Fluorescent False Neurotransmitters
Fluorescent false neurotransmitters (FFNs) are synthetic analogs of endogenous monoamine

neurotransmitters that are actively taken up and packaged into synaptic vesicles by the same

transporters as their natural counterparts. This allows for the direct visualization of processes

such as neurotransmitter uptake, vesicular loading, and exocytosis at the level of individual

synapses.

Comparative Data
The following tables summarize the key quantitative and qualitative parameters of FFN102 and

its alternatives.

Table 1: Transporter Specificity and Affinity
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Probe
Primary Target
Neurons

Plasma
Membrane
Transporter
Substrate

Vesicular
Transporter
Substrate

Affinity (Km /
IC50)

FFN102 Dopaminergic

Dopamine

Transporter

(DAT)[1]

Vesicular

Monoamine

Transporter 2

(VMAT2)[1]

~4.2 µM for

DAT[1]

FFN511 Monoaminergic

Not a primary

uptake

mechanism

VMAT2[2]
IC50 = 1 µM for

VMAT2[3]

FFN200 Monoaminergic
No (DAT-

independent)[4]
VMAT2

Km = 13.7 ± 2.7

µM for VMAT2[4]

FFN246 Serotonergic

Serotonin

Transporter

(SERT)

VMAT2
Km = 14.3 ± 1.9

µM for hSERT

ASP+
Catecholaminerg

ic, Serotonergic

DAT, NET, SERT,

OCT3[3][5][6][7]
-

Micromolar

potency for

NET[3]

Table 2: Spectroscopic Properties
Probe

Excitation Max
(nm)

Emission Max (nm) pH Sensitivity

FFN102
340 (pH 5.0), 370 (pH

7.4)[1]
453[1]

Yes, ratiometric

excitation[1]

FFN511 406 501 No

FFN200 352[4] 451[4] No

FFN246 392 427 No

ASP+ ~470 ~610 Solvatochromic
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Table 3: Qualitative Performance Comparison
Feature FFN102 FFN511 FFN200 FFN246 ASP+

Selectivity

High for

dopaminergic

neurons[1]

Broad for

monoaminerg

ic neurons

Broad for

monoaminerg

ic neurons

High for

serotonergic

neurons

Broad for

monoaminerg

ic and

organic

cation

transporters[3

][5][6][7]

Uptake

Mechanism

DAT-

dependent

cellular

uptake, then

VMAT2

Primarily

VMAT2-

dependent

vesicular

loading

VMAT2-

dependent

vesicular

loading

SERT-

dependent

cellular

uptake, then

VMAT2

Uptake via

DAT, NET,

SERT,

OCTs[3][5][6]

[7]

Release

Monitoring

Excellent,

pH-

dependent

fluorescence

increase

upon

exocytosis[1]

Good Good Good

Poor, binds to

other

organelles

Photostability

Sufficiently

photostable

for two-

photon

microscopy

Sufficiently

photostable

for two-

photon

microscopy

Sufficiently

photostable
Good

Prone to

photobleachi

ng

Compatibility

Compatible

with GFP

tags

Compatible

with GFP

tags

Compatible

with GFP

tags

Compatible

with eYFP
-

Signaling Pathways and Experimental Workflows
Signaling Pathway of FFN102 in a Dopaminergic Neuron
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Extracellular Space

Dopaminergic Presynaptic Terminal

FFN102 Dopamine
Transporter (DAT)

Uptake FFN102
(Cytosol, pH ~7.4)

Vesicular Monoamine
Transporter 2 (VMAT2)

Packaging FFN102
Synaptic Vesicle
(Acidic, pH ~5.5)

Exocytosis
(Stimulation)

FFN102
(Released)

Acute Brain Slice
Preparation

Incubation with FFN
(e.g., 10 µM FFN102, 30-45 min)

Wash in aCSF
(5-10 min)

Two-Photon Microscopy
(e.g., 760 nm excitation for FFN102)

Evoke Release
(Electrical or Chemical Stimulation)

Analyze Fluorescence Changes
(Destaining, pH-dependent increase)
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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and industry.
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